Cas no 2418668-33-2 (9-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3-oxa-9-azabicyclo[3.3.1]nonane)

• Product Name: 9-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3-oxa-9-azabicyclo[3.3.1]nonane
• CAS No: 2418668-33-2
• MF: C₁₃H₁₅FN₂O₅S
• MW: 330.332005739212
• CID: 5358550
• PubChem ID: 154880855
• Update Time: 2025-06-12

9-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3-oxa-9-azabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

• Z4262404447
• 5-{3-oxa-9-azabicyclo[3.3.1]nonane-9-carbonyl}pyridin-3-yl sulfurofluoridate
• 9-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3-oxa-9-azabicyclo[3.3.1]nonane

• Inchi： 1S/C13H15FN2O5S/c14-22(18,19)21-12-4-9(5-15-6-12)13(17)16-10-2-1-3-11(16)8-20-7-10/h4-6,10-11H,1-3,7-8H2
• InChI Key： BLYUGXIXIKWTSF-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CN=CC(=C1)C(N1C2COCC1CCC2)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 511
• XLogP3: 1
• Topological Polar Surface Area: 94.2

Additional information on 9-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3-oxa-9-azabicyclo[3.3.1]nonane

Research Brief on 9-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3-oxa-9-azabicyclo[3.3.1]nonane (CAS: 2418668-33-2)

The compound 9-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3-oxa-9-azabicyclo[3.3.1]nonane (CAS: 2418668-33-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of bioactive molecules. Its bicyclic scaffold, featuring a 3-oxa-9-azabicyclo[3.3.1]nonane core, provides a rigid framework that enhances binding affinity to target proteins. The fluorosulfonyloxy group at the 5-position of the pyridine ring is particularly noteworthy, as it serves as a reactive handle for further derivatization, enabling the development of novel covalent inhibitors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a covalent modifier of cysteine residues in target enzymes. The fluorosulfonyloxy moiety was shown to undergo nucleophilic substitution with thiol groups, leading to irreversible inhibition of the enzyme's active site. This mechanism has been exploited in the design of inhibitors for kinases and other disease-relevant proteins, offering a promising avenue for drug discovery.

Another key area of investigation involves the compound's pharmacokinetic properties. Preliminary in vitro and in vivo studies indicate that the 3-oxa-9-azabicyclo[3.3.1]nonane core confers improved metabolic stability compared to simpler heterocyclic systems. This stability, combined with the compound's ability to penetrate cell membranes, makes it a valuable tool for probing biological pathways and developing targeted therapies.

Despite these advances, challenges remain in optimizing the selectivity and toxicity profile of derivatives based on this scaffold. Ongoing research aims to elucidate structure-activity relationships (SARs) to guide the design of more potent and selective inhibitors. Computational modeling and high-throughput screening are being employed to identify optimal substituents for the pyridine and bicyclic moieties.

In conclusion, 9-(5-Fluorosulfonyloxypyridine-3-carbonyl)-3-oxa-9-azabicyclo[3.3.1]nonane represents a promising scaffold for the development of covalent inhibitors and probes in chemical biology. Its unique structural features and reactivity profile offer exciting opportunities for innovation in drug discovery. Future studies will likely focus on expanding its applications to new therapeutic targets and refining its pharmacological properties.